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Compound of Interest

Compound Name: 1-Ethyl-2-propylpiperazine

Cat. No.: B15264869 Get Quote

Disclaimer: Initial searches for the synthesis and characterization of "1-Ethyl-2-
propylpiperazine" did not yield specific information for this compound. It is possible that this is

a novel or less-documented derivative of piperazine. This guide therefore focuses on the well-

documented and structurally related compound, 1-Ethylpiperazine, to provide a comprehensive

technical overview for researchers, scientists, and drug development professionals. The

principles and methods described herein are largely applicable to the synthesis and

characterization of other substituted piperazines.

Introduction
1-Ethylpiperazine (CAS No. 5308-25-8) is a cyclic diamine and a valuable intermediate in

organic synthesis.[1][2] Its piperazine core, substituted with an ethyl group on one of the

nitrogen atoms, imparts specific chemical properties that make it a versatile building block in

the pharmaceutical and agrochemical industries.[1][3] Notably, it is a key precursor in the

synthesis of various active pharmaceutical ingredients (APIs), including the antibiotic

enrofloxacin and the antihypertensive agent bunazosin.[4][5] This guide provides a detailed

overview of the synthesis, purification, and characterization of 1-Ethylpiperazine.

Physicochemical Properties
1-Ethylpiperazine is a clear, colorless to pale yellow liquid at room temperature with a

characteristic amine-like odor.[1][3] It is soluble in water and many common organic solvents.[1]

[3] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₆H₁₄N₂ [6]

Molecular Weight 114.19 g/mol [6]

Melting Point -60 °C [3]

Boiling Point 157 °C (lit.) [3][7]

Density 0.899 g/mL at 25 °C (lit.) [3][7]

Refractive Index (n20/D) 1.469 (lit.) [7]

Flash Point 43 °C (110 °F) - closed cup [7]

pKa 9.27 ± 0.10 (Predicted) [1]

Solubility
Soluble in water and organic

solvents
[1][3]

Table 1: Physicochemical Properties of 1-Ethylpiperazine

Synthesis of 1-Ethylpiperazine
Several synthetic routes for the preparation of 1-Ethylpiperazine have been reported. The most

common methods involve the direct N-alkylation of piperazine or the reaction of ethylamine with

a suitable precursor.

Synthesis via N-Alkylation of Piperazine
A prevalent and straightforward method for synthesizing 1-Ethylpiperazine is the mono-N-

alkylation of piperazine with an ethylating agent, such as ethyl bromide or ethyl chloride, in the

presence of a base to neutralize the hydrohalic acid formed during the reaction.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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